Cas no 2551115-63-8 (2-{2-oxa-7-azaspiro4.4nonan-3-yl}acetic acid)

• Product Name: 2-{2-oxa-7-azaspiro4.4nonan-3-yl}acetic acid
• CAS No: 2551115-63-8
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 5671132
• PubChem ID: 165871584
• Update Time: 2025-11-06

2-{2-oxa-7-azaspiro4.4nonan-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2551115-63-8
• 2-{2-oxa-7-azaspiro[4.4]nonan-3-yl}acetic acid
• EN300-27158511
• 2-{2-oxa-7-azaspiro4.4nonan-3-yl}acetic acid

• Inchi： 1S/C9H15NO3/c11-8(12)3-7-4-9(6-13-7)1-2-10-5-9/h7,10H,1-6H2,(H,11,12)
• InChI Key： LLHVHUJZYMQCBB-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)O)CC2(C1)CNCC2

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-{2-oxa-7-azaspiro4.4nonan-3-yl}acetic acid

Recent Advances in the Study of 2-{2-oxa-7-azaspiro[4.4]nonan-3-yl}acetic acid (CAS: 2551115-63-8)

The compound 2-{2-oxa-7-azaspiro[4.4]nonan-3-yl}acetic acid (CAS: 2551115-63-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative, characterized by its unique structural motif, has shown promising potential in various therapeutic applications, including but not limited to, antimicrobial, anti-inflammatory, and anticancer activities. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on optimizing the synthetic routes for 2-{2-oxa-7-azaspiro[4.4]nonan-3-yl}acetic acid to improve yield and purity. A novel multi-step synthesis protocol involving key intermediates such as 7-azaspiro[4.4]nonan-2-one has been reported, which offers a scalable and efficient approach for large-scale production. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-{2-oxa-7-azaspiro[4.4]nonan-3-yl}acetic acid exhibits potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Mechanistic studies suggest that the compound disrupts bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis. Additionally, the compound has shown moderate anti-inflammatory activity in murine models, potentially through the modulation of NF-κB signaling pathways.

Further investigations into the anticancer properties of 2-{2-oxa-7-azaspiro[4.4]nonan-3-yl}acetic acid have revealed its ability to induce apoptosis in several cancer cell lines, including breast and lung carcinomas. The compound appears to act via the intrinsic apoptotic pathway, as evidenced by the upregulation of pro-apoptotic proteins such as Bax and caspase-3. These findings underscore the therapeutic potential of this spirocyclic derivative in oncology, warranting further preclinical and clinical studies.

In conclusion, 2-{2-oxa-7-azaspiro[4.4]nonan-3-yl}acetic acid (CAS: 2551115-63-8) represents a promising candidate for drug development, with demonstrated efficacy in antimicrobial, anti-inflammatory, and anticancer applications. Future research should focus on elucidating its pharmacokinetic and pharmacodynamic profiles, as well as exploring its potential in combination therapies. The ongoing advancements in synthetic methodologies and biological evaluations are expected to pave the way for its eventual translation into clinical practice.